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Compound of Interest

Compound Name: 2-Benzyloxy-3-bromopyridine

Cat. No.: B1283523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet

(SDS) provided by the manufacturer. Always consult the original supplier's documentation and

adhere to all applicable safety regulations in your institution.

Chemical and Physical Properties
2-Benzyloxy-3-bromopyridine is a substituted pyridine derivative. Its physical and chemical

properties are summarized below.

Property Value

CAS Number 52200-49-4

Molecular Formula C₁₂H₁₀BrNO

Molecular Weight 264.12 g/mol

Appearance Not specified; likely a solid or oil

Purity Typically available at ≥97%

Storage Conditions Room temperature, in a dry, well-ventilated area
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Safety and Hazard Information
While a comprehensive, publicly available toxicological profile for 2-Benzyloxy-3-
bromopyridine is limited, data from structurally related compounds, such as 2,6-

Bis(benzyloxy)-3-bromopyridine, provide valuable insights into its potential hazards. The

following table summarizes the likely GHS classifications based on this related compound.

Hazard Class GHS Classification

Acute Toxicity, Oral Harmful if swallowed[1]

Skin Corrosion/Irritation Causes skin irritation[1]

Serious Eye Damage/Eye Irritation Causes serious eye irritation[1]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation[1]

Incompatible Materials: Strong oxidizing agents.[2]

Experimental Protocols
Due to the lack of specific published experimental protocols for 2-Benzyloxy-3-
bromopyridine, the following is a general guideline for handling this and other substituted

pyridine compounds in a research setting.

Personal Protective Equipment (PPE)
A mandatory PPE workflow should be followed to minimize exposure.

Personal Protective Equipment (PPE)

Safety glasses with
side shields or goggles

Chemical-resistant gloves
(e.g., nitrile) Lab coat Use in a fume hood

or with local exhaust ventilation Chemical HandlingStart  Always Wear End After Use

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1283523?utm_src=pdf-body
https://www.benchchem.com/product/b1283523?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Bis_benzyloxy_-3-bromopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Bis_benzyloxy_-3-bromopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Bis_benzyloxy_-3-bromopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Bis_benzyloxy_-3-bromopyridine
https://vibrantpharma.com/product/2-benzyloxy-3-bromopyridine/
https://www.benchchem.com/product/b1283523?utm_src=pdf-body
https://www.benchchem.com/product/b1283523?utm_src=pdf-body
https://www.benchchem.com/product/b1283523?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage
Handling:

Always handle 2-Benzyloxy-3-bromopyridine in a well-ventilated area, preferably within

a chemical fume hood.

Avoid inhalation of dust, fumes, gas, mist, or vapor.

Prevent contact with skin and eyes.

Use appropriate tools to avoid direct physical contact.

Ensure all containers are properly labeled.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents.[2]

Store at room temperature.[2]

First Aid Measures
The following first aid measures are recommended based on the potential hazards of similar

compounds.

In Case of Exposure

Move to fresh air.
Seek medical attention if symptoms persist.

Remove contaminated clothing.
Wash skin with soap and water.

Seek medical attention if irritation develops.

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

Continue rinsing and seek medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Exposure Event
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Caption: First Aid Measures for Exposure.

Biological Activity and Signaling Pathways
As of the latest available information, there are no specific studies detailing the biological

activity or signaling pathway interactions of 2-Benzyloxy-3-bromopyridine. However,

substituted pyridines are a common scaffold in medicinal chemistry and drug discovery, often

investigated for their potential as kinase inhibitors or for other therapeutic applications.

Researchers working with this compound may be exploring its utility as an intermediate in the

synthesis of more complex, biologically active molecules.

The general workflow for investigating the biological activity of a novel compound is outlined

below.

2-Benzyloxy-3-bromopyridine

In vitro Assays
(e.g., enzyme inhibition, cell viability)

In vivo Models
(e.g., animal studies)

Promising results

Mechanism of Action Studies
(e.g., target identification, pathway analysis)

Data Analysis and Interpretation

Click to download full resolution via product page

Caption: General Workflow for Biological Activity Investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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